Cas no 443652-93-5 (1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea)

• Product Name: 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea
• CAS No: 443652-93-5
• MF: C₁₁H₁₃BrN₂O₂S₂
• MW: 349.267119169235
• CID: 6263100
• PubChem ID: 4362572
• Update Time: 2025-10-22

1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea
• SR-01000010242-1
• 1-(3-bromophenyl)-3-(1,1-dioxidotetrahydrothiophen-3-yl)thiourea
• F1068-0634
• 443652-93-5
• 1-(3-bromophenyl)-3-(1,1-dioxothiolan-3-yl)thiourea
• Z56886899
• SR-01000010242
• AKOS016047177
• AKOS001073209

• Inchi： 1S/C11H13BrN2O2S2/c12-8-2-1-3-9(6-8)13-11(17)14-10-4-5-18(15,16)7-10/h1-3,6,10H,4-5,7H2,(H2,13,14,17)
• InChI Key： FLMMXURRLCBHPV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(NC1CCS(C1)(=O)=O)=S

Computed Properties

• Exact Mass: 347.96018g/mol
• Monoisotopic Mass: 347.96018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.7Ų

Additional information on 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea

Comprehensive Overview of 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea (CAS No. 443652-93-5)

The compound 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea (CAS No. 443652-93-5) is a thiourea derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-bromophenyl group and a 1,1-dioxo-1lambda6-thiolan-3-yl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea is its potential as a building block in drug discovery. Researchers are increasingly focusing on thiourea derivatives due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the bromophenyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine.

In the context of agrochemicals, 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea has shown promise as a potential pesticide or herbicide. The sulfone (1,1-dioxo) group in its structure contributes to its stability and bioavailability, which are critical factors in agricultural applications. With the global push toward sustainable farming, this compound is being evaluated for its environmental impact and efficacy against resistant pests, a topic frequently searched by agronomists and researchers.

The synthesis of 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea involves multi-step organic reactions, often starting from 3-bromoaniline and thiolane-3-amine. Optimizing these processes is a hot topic in synthetic chemistry forums, as researchers seek greener and more efficient methods. Questions like "How to improve the yield of thiourea derivatives?" or "What catalysts work best for sulfone formation?" are commonly explored in academic and industrial settings.

From a regulatory standpoint, CAS No. 443652-93-5 is not classified as hazardous under major chemical safety guidelines. However, proper handling and storage are recommended to ensure stability. This aligns with the increasing public interest in chemical safety data sheets (SDS) and lab safety protocols, which are frequently searched terms in educational and professional databases.

In summary, 1-(3-bromophenyl)-3-(1,1-dioxo-1lambda6-thiolan-3-yl)thiourea represents a versatile compound with applications spanning pharmaceuticals and agrochemicals. Its structural complexity and functional groups make it a focal point for researchers addressing modern challenges in drug development and sustainable agriculture. As interest in thiourea derivatives grows, this compound is likely to remain a subject of cutting-edge research and innovation.